Cas no 2580253-54-7 (ethyl 2-oxa-5-azabicyclo4.1.0heptane-7-carboxylate)

• Product Name: ethyl 2-oxa-5-azabicyclo4.1.0heptane-7-carboxylate
• CAS No: 2580253-54-7
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 5664816
• PubChem ID: 165886194
• Update Time: 2025-10-24

ethyl 2-oxa-5-azabicyclo4.1.0heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylate
• EN300-27729959
• 2580253-54-7
• ethyl 2-oxa-5-azabicyclo4.1.0heptane-7-carboxylate

• Inchi： 1S/C8H13NO3/c1-2-11-8(10)5-6-7(5)12-4-3-9-6/h5-7,9H,2-4H2,1H3
• InChI Key： QNAVPALIGPGJLM-UHFFFAOYSA-N
• SMILES： O1CCNC2C(C(=O)OCC)C12

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 2-oxa-5-azabicyclo4.1.0heptane-7-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 2-Oxa-5-Azabicyclo[4.1.0]heptane-7-Carboxylate (CAS: 2580253-54-7)

Ethyl 2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylate (CAS: 2580253-54-7) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its fused oxa-aza bicyclic framework, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. The compound's rigid scaffold and functional group diversity make it an attractive candidate for drug discovery efforts.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of ethyl 2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylate as a precursor for the development of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the compound's bicyclic structure could be efficiently functionalized to yield derivatives with enhanced binding affinity for GABA_A receptors. These derivatives exhibited promising anxiolytic and anticonvulsant activities in preclinical models, suggesting potential applications in the treatment of anxiety disorders and epilepsy.

Another notable application of this compound was reported in a 2024 ACS Infectious Diseases publication, where it was utilized as a key intermediate in the synthesis of novel antiviral agents. The researchers employed a ring-opening strategy to modify the bicyclic core, resulting in compounds with potent inhibitory activity against RNA viruses, including SARS-CoV-2 and influenza. The study underscored the importance of the oxa-aza bicyclic motif in conferring metabolic stability and bioavailability to the resulting drug candidates.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of ethyl 2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylate. A 2023 Organic Letters paper described a streamlined catalytic asymmetric synthesis route, achieving high enantioselectivity (up to 98% ee) using a chiral palladium catalyst. This methodological improvement addresses previous challenges in accessing enantiopure forms of the compound, which is critical for its application in stereoselective drug synthesis.

The compound's unique structural features also make it valuable for chemical biology studies. Research published in Chemical Science (2024) demonstrated its use as a conformationally constrained scaffold for probing protein-ligand interactions. By incorporating the bicyclic structure into peptide mimetics, researchers were able to develop potent and selective inhibitors of protein-protein interactions involved in cancer signaling pathways.

Looking forward, ethyl 2-oxa-5-azabicyclo[4.1.0]heptane-7-carboxylate continues to show promise across multiple areas of pharmaceutical research. Its applications extend beyond small molecule therapeutics to include its use as a building block for bioorthogonal chemistry and targeted drug delivery systems. As synthetic methodologies advance and our understanding of its pharmacological potential deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.